![molecular formula C11H10N2O2 B2393306 2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile CAS No. 866156-36-7](/img/structure/B2393306.png)
2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile” is a chemical compound with the molecular formula C11H10N2O2 . It is a derivative of benzoxazepine .
Synthesis Analysis
The synthesis of benzoxazepine derivatives, such as “2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile”, can be achieved by the reaction of 2-aminophenols with alkynones in 1,4-dioxane at 100 °C . This method has been used to access a series of benzoxazepine derivatives .Molecular Structure Analysis
The molecular structure of “2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile” is represented by the molecular formula C11H10N2O2 . More detailed structural information might be obtained through techniques such as X-ray crystallography or NMR spectroscopy .Scientific Research Applications
- Results : These derivatives exhibited a statistically significant diuretic effect in white rats, surpassing hydrochlorothiazide in some cases .
- Discovery : N2O2-coordination-type zinc (II) complexes based on pyrrole-3-carboxamide derivatives have shown potential as hypoglycemic agents .
- Activity : The synthesized carboxamides exhibit strong potency in inhibiting acetylcholinesterase (AChE), with some compounds outperforming donepezil (a positive control) .
- Observation : Adding one methylene unit to the heterocycle partially hydrogenated and annelated with the quinolone core enhances biological properties .
Diuretic Agents
Angiotensin II AT1 Receptor Antagonists
Hypoglycemic Agents
Acetylcholinesterase Inhibitors
Biological Activity Enhancement
One-Pot Synthesis
These diverse applications highlight the versatility and potential of 2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile in various scientific contexts. Researchers continue to explore its properties, paving the way for novel therapeutic interventions. 🌟🔬🧪 .
properties
IUPAC Name |
2-(5-oxo-2,3-dihydro-1,4-benzoxazepin-4-yl)acetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c12-5-6-13-7-8-15-10-4-2-1-3-9(10)11(13)14/h1-4H,6-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAOJUNIMXUWNHP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2C(=O)N1CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.